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Compound of Interest

Compound Name: Patamostat mesilate

Cat. No.: B052478

For Immediate Implementation: This document outlines essential personal protective
equipment (PPE), handling protocols, and disposal procedures for Patamostat mesilate.
Adherence to these guidelines is critical to ensure the safety of all laboratory personnel.

Patamostat mesilate, also known as Nafamostat mesylate, is a compound that requires
careful handling due to its potential health risks. It is classified as a reproductive toxin,
suspected of damaging fertility or the unborn child.[1][2] This guide provides detailed
procedures to minimize exposure and ensure a safe research environment.

Essential Personal Protective Equipment (PPE)

The primary defense against exposure to Patamostat mesilate is the consistent and correct
use of appropriate PPE. The following table summarizes the required equipment for various
handling scenarios.
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Equipment Specification Rationale
) ) Prevents skin contact. The
Double-gloving with
Gloves outer glove should be removed
chemotherapy-rated gloves
after each task or batch.[3]
Disposable, lint-free, low- ]
N o ) Protects against splashes and
permeability fabric with a solid o
Gown contamination of personal

front, long sleeves, and tight-

fitting cuffs

clothing.[3]

Eye Protection

Safety glasses with side

shields or goggles

Prevents eye contact with the

substance.

Face Protection

Face shield (in addition to

goggles)

Required when there is a risk

of splashing.

Respiratory Protection

NIOSH-approved respirator

Use in cases of potential
aerosolization or when
handling large quantities. The
specific cartridge type should
be determined by a safety
professional based on the

workplace assessment.

Safe Handling and Disposal Workflow

A systematic approach to handling and disposal is crucial to prevent contamination and

accidental exposure. The following workflow diagram illustrates the key steps.
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Patamostat Mesilate Handling and Disposal Workflow
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Caption: A stepwise workflow for the safe handling and disposal of Patamostat mesilate.
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Emergency Procedures

In the event of an exposure, immediate action is critical.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[2]

Physical and Chemical Properties

The following table summarizes some of the known physical and chemical properties of

Patamostat mesilate.

Property

Value

CAS Number

82956-11-4[1]

Molecular Formula

C19H17N504 - 2CH403S

Appearance Crystalline solid
Solubility Soluble in DMSO and water
Storage Temperature -20°C
Disposal Plan
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All waste materials contaminated with Patamostat mesilate, including used PPE, disposable
labware, and cleaning materials, must be considered hazardous waste.

o Segregation: Collect all contaminated solid waste in a designated, clearly labeled, and
sealed hazardous waste container.

» Liquid Waste: Collect all contaminated liquid waste in a separate, clearly labeled, and sealed
hazardous waste container.

» Disposal: Dispose of all hazardous waste through the institution's environmental health and
safety office, following all local, state, and federal regulations. Do not dispose of Patamostat
mesilate down the drain or in the regular trash.[1]

By strictly adhering to these safety protocols, researchers can minimize the risks associated
with handling Patamostat mesilate and maintain a safe and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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